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Compound of Interest

Compound Name: 2-Ethylhexanoyl chloride

Cat. No.: B1329509 Get Quote

An In-depth Technical Guide to 2-Ethylhexanoyl
Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Ethylhexanoyl chloride (CAS No. 760-67-8), a key intermediate in the

synthesis of specialty chemicals, pharmaceuticals, and agrochemicals.[1][2][3][4] This

document outlines its core characteristics, reactivity, and provides a framework for its

application in a laboratory and industrial setting.

Core Physical and Chemical Properties
2-Ethylhexanoyl chloride is a colorless to slightly greyish or yellowish liquid with a pungent

odor.[4][5][6] It is a corrosive and combustible substance that requires careful handling.[7][8]

The following tables summarize its key physical and chemical data.

Table 1: General and Physical Properties of 2-Ethylhexanoyl Chloride
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Property Value Reference

CAS Number 760-67-8 [9][10]

Molecular Formula C8H15ClO [10][11]

Molecular Weight 162.66 g/mol [10][12]

Appearance
Colorless to almost colorless,

clear liquid

Density 0.939 g/mL at 25 °C [11]

Boiling Point 67-68 °C at 11 mmHg [10][12]

Melting Point -75 °C [10][12][13]

Flash Point 69 °C to 79 °C [8][9][10]

Refractive Index n20/D 1.433 [11]

Vapor Pressure 0.72 mmHg at 67.7 °C [11]

Solubility

Soluble in acetone and other

common organic solvents.[5] It

hydrolyzes in the presence of

water.[5][9]

Chemical Reactivity and Synthetic Applications
As an acyl chloride, 2-Ethylhexanoyl chloride is a reactive compound that readily participates

in nucleophilic substitution reactions.[2] This reactivity is central to its utility as an intermediate

in organic synthesis.[2][7]

Key Reactions:
Hydrolysis: Reacts with water, often violently, to form 2-ethylhexanoic acid and hydrochloric

acid.[9][10] This moisture sensitivity necessitates handling under inert and dry conditions.[10]

Acylation of Alcohols: It reacts with alcohols to form esters, a fundamental transformation in

the synthesis of various compounds, including plasticizers and lubricants.
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Acylation of Amines: Its reaction with primary and secondary amines yields amides, which

are crucial intermediates in the pharmaceutical industry for the creation of active

pharmaceutical ingredients (APIs).[3]

Friedel-Crafts Acylation: It can be used to introduce the 2-ethylhexanoyl group onto aromatic

rings in the presence of a Lewis acid catalyst.

Its broad utility is highlighted by its use in the production of organic peroxides, which serve as

initiators in polymerization processes.[4][8] Furthermore, it is a precursor in the manufacturing

of certain herbicides, pesticides, and fungicides.[3]

A general workflow for the utilization of 2-Ethylhexanoyl chloride in chemical synthesis is

depicted below.
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Detailed experimental procedures for reactions involving 2-Ethylhexanoyl chloride are highly

dependent on the specific substrates and desired products. However, a general protocol for

acylation is provided below.

General Protocol for the Acylation of an Alcohol:

Reaction Setup: A dry, round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet is charged with the alcohol and a suitable anhydrous solvent

(e.g., dichloromethane, diethyl ether). The flask is cooled in an ice bath.

Addition of Base: A non-nucleophilic base (e.g., pyridine, triethylamine) is added to the

stirred solution to act as a scavenger for the HCl byproduct.

Addition of 2-Ethylhexanoyl Chloride: 2-Ethylhexanoyl chloride is dissolved in the same

anhydrous solvent and added dropwise to the reaction mixture via the dropping funnel. The

reaction temperature is maintained at 0-5 °C during the addition.

Reaction Monitoring: The reaction is allowed to warm to room temperature and stirred until

completion, which is monitored by an appropriate technique such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Workup: The reaction mixture is quenched by the addition of water or a dilute aqueous acid

solution. The organic layer is separated, washed with brine, dried over an anhydrous drying

agent (e.g., MgSO4 or Na2SO4), and filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by a suitable method, such as distillation or column chromatography, to yield the

desired ester.

The following diagram illustrates a typical experimental workflow for an acylation reaction.
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General Experimental Workflow for an Acylation Reaction
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Safety and Handling
2-Ethylhexanoyl chloride is a hazardous substance that causes severe skin burns and eye

damage and is harmful if inhaled or swallowed.[9] It is crucial to handle this chemical in a well-

ventilated area, preferably in a fume hood, while wearing appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2][14]

Due to its reactivity with water, it should be stored in a tightly closed container in a cool, dry

place, away from moisture and sources of ignition.[8][10][14]

The logical relationship for handling a spill is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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